5-(3-Fluorophenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(3-fluorophenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H8FNO3/c13-8-3-1-2-7(4-8)10-6-14-11(15)5-9(10)12(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key: FDYWBNZUTNMHHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID30673428
• Molecular Weight: 233.19 g/mol
• CAS RN: 1214346-68-5

Description

5-(3-Fluorophenyl)-2-hydroxyisonicotinic acid (5-FPHIN), also known as 5-Fluoro-2-hydroxyisonicotinic acid, is an organic compound with the molecular formula C7H6FNO3. It is an isonicotinic acid derivative with a fluoro-substituted phenyl group attached to the hydroxy group. 5-FPHIN has been studied extensively for its potential applications in pharmaceuticals, biochemistry, and organic synthesis.

Scientific Research Applications

5-FPHIN has been studied for its potential applications in pharmaceuticals, biochemistry, and organic synthesis. It has been used as a substrate for the synthesis of a variety of compounds, including inhibitors of enzymes such as acetylcholinesterase and lipoxygenases. 5-FPHIN has also been used to synthesize a variety of pharmaceuticals, including anti-inflammatory agents, antibiotics, and antifungals.

Mechanism of Action

The mechanism of action of 5-FPHIN is not yet fully understood. However, it is believed that the fluoro-substituted phenyl group attached to the hydroxy group of 5-FPHIN may interact with proteins or other molecules, leading to the inhibition of certain biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FPHIN are still being studied. However, it has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the body. This inhibition has been shown to have beneficial effects in animal studies, including improved memory and learning.

Advantages and Limitations for Lab Experiments

The advantages of using 5-FPHIN in lab experiments include its low cost and availability, as well as its stability in aqueous solutions. Additionally, it is relatively easy to synthesize 5-FPHIN in a two-step process, making it a useful tool for organic synthesis. However, the use of 5-FPHIN in lab experiments is limited by its toxicity and potential to cause irritation to the skin and eyes.

Future Directions

The potential applications of 5-FPHIN are still being explored. Future research could focus on the development of new pharmaceuticals based on 5-FPHIN, as well as further investigation into its biochemical and physiological effects. Additionally, further research could be conducted into the mechanism of action of 5-FPHIN in order to better understand its potential therapeutic applications. Other possible research directions include the development of new synthetic methods for the synthesis of 5-FPHIN and the exploration of its potential uses in biochemistry and organic synthesis.

Synthesis Methods

5-FPHIN can be synthesized in a two-step process. First, 4-fluorophenol is reacted with sodium nitrite to form 4-fluorophenyl nitrite. This intermediate is then reacted with isonicotinic acid in the presence of hydrochloric acid to form 5-FPHIN. This reaction is accompanied by the formation of a by-product, 4-fluorophenyl isonicotinic acid.